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Compound of Interest

Compound Name: 2-Methylglutaronitrile

Cat. No.: B1199711 Get Quote

This guide provides essential safety, handling, and disposal protocols for 2-
Methylglutaronitrile, tailored for research and drug development professionals. Adherence to

these procedures is critical due to the compound's significant health hazards.

Hazard Identification and Quantitative Data
2-Methylglutaronitrile is a highly toxic compound that poses a significant risk upon exposure.

[1] It is readily absorbed through the skin and is fatal if inhaled.[1][2][3] The chemical, physical,

and toxicological properties have not been exhaustively investigated, warranting a cautious

approach.[4]

Table 1: GHS Hazard Classification

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1199711?utm_src=pdf-interest
https://www.benchchem.com/product/b1199711?utm_src=pdf-body
https://www.benchchem.com/product/b1199711?utm_src=pdf-body
https://www.benchchem.com/product/b1199711?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-methylglutaronitrile-dic370382.html
https://www.guidechem.com/encyclopedia/2-methylglutaronitrile-dic370382.html
https://cameochemicals.noaa.gov/chemical/20656
https://dytek.invista.com/wp-content/uploads/2018/07/Dytek%E2%94%AC%C2%AB-Methylglutaronitrile-MGN-Safety-Data-Sheet.pdf
https://www.capotchem.cn/doc/msds_4553-62-2.do
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1][5]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[1][5]

Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled[1][5][6]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[6]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[3][6]

Specific Target Organ Toxicity -
May cause damage to the

central nervous system[3]

Table 2: Physical and Toxicological Properties
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Property Value

CAS Number 4553-62-2[4][6]

Molecular Formula C6H8N2[4]

Molecular Weight 108.14 g/mol [4]

Appearance Brown liquid[6]

Boiling Point 269-271 °C[7]

Melting Point -45 °C[7]

Density 0.95 g/mL at 25 °C[7]

Flash Point 115 °C (239 °F) - closed cup[7]

Solubility Soluble in water[2][7]

LD50 (Oral, Rat) 301 mg/kg[3]

LD50 (Dermal, Rabbit) 776 mg/kg[3]

LC50 (Inhalation, Rat) 0.66 mg/L for 4 hours[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent any contact with 2-
Methylglutaronitrile. The type of protective equipment must be selected based on the

concentration and amount of the substance at the specific workplace.[4]

Table 3: Required Personal Protective Equipment
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Protection Type Minimum Requirement
Recommended
Specifications

Eye/Face Protection
Safety glasses with side-

shields

Wear tightly fitting chemical

safety goggles and a face

shield where there is a splash

potential.[3][4][6][8]

Skin & Body Protection
Chemical-resistant gloves and

a lab coat

Handle with solvent-resistant

gloves (e.g., butyl rubber, >0.5

mm thickness, >480 min

permeation rate).[3] Wear

impervious, fire/flame-resistant

clothing or a chemical suit.[4]

[6]

Respiratory Protection Work in a well-ventilated area

All handling must occur in a

certified chemical fume hood.

[5] For higher-level protection

or in case of inadequate

ventilation, use a full-face

respirator with ABEK-P2 (EU)

or OV/AG/P99 (US) respirator

cartridges.[4]

Operational Plan: Step-by-Step Handling Protocol
Step 1: Pre-Handling Preparation

Verify Ventilation: Ensure work will be conducted in a properly functioning chemical fume

hood.[5]

Assemble PPE: Gather all required PPE as specified in Table 3.

Inspect PPE: Check all PPE for signs of damage (e.g., tears, punctures in gloves) before

use.[6]
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Prepare Emergency Equipment: Confirm that a safety shower and eyewash station are

unobstructed and operational.

Review Procedures: Read and understand the Safety Data Sheet (SDS) and this handling

guide before starting work.[4]

Step 2: Safe Handling Procedure

Work Area: Conduct all work within the fume hood to avoid breathing vapors, mist, or gas.[4]

[5]

Substance Dispensing: Handle and open the container with care.[3] Avoid generating

aerosols or mists.[4]

Prevent Contact: Avoid all contact with skin and eyes.[4]

General Hygiene: Do not eat, drink, or smoke in the work area.[3][6]

Incompatibilities: Keep away from strong acids and oxidizing agents, as violent reactions can

occur.[1][3]

Step 3: Post-Handling and Decontamination

Secure Container: Tightly close the 2-Methylglutaronitrile container and store it in a cool,

dry, and well-ventilated place.[4][6]

Decontaminate Work Area: Wipe down the work surface in the fume hood with an

appropriate solvent (e.g., alcohol) followed by soap and water.[2]

PPE Removal: Use proper glove removal technique (without touching the glove's outer

surface) to avoid skin contact.[4]

Dispose of Contaminated PPE: Dispose of used gloves and other contaminated disposable

materials as hazardous waste in accordance with disposal procedures.[4]

Personal Hygiene: Wash hands and face thoroughly with soap and water after handling is

complete.[5][6]
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Disposal Plan
Disposal of 2-Methylglutaronitrile and associated waste must be handled by a licensed

professional waste disposal service.[4] Do not discharge any amount into the sanitary sewer or

drains.[4][6]

Step 1: Waste Segregation

Liquid Waste: Collect surplus and non-recyclable solutions of 2-Methylglutaronitrile in a

dedicated, properly labeled, and sealed waste container.[4]

Solid Waste: Collect any contaminated materials (e.g., gloves, absorbent paper, paper

towels) in a separate, sealed container or double-bagged in clear poly bags.[2][9] Label as

hazardous waste.[9]

Step 2: Container Management

Use Appropriate Containers: Use containers that are chemically compatible and can be

tightly sealed.[9]

Labeling: Clearly label all waste containers with "Hazardous Waste" and the full chemical

name, "2-Methylglutaronitrile".[9]

Storage: Store waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.[4][6] Do not fill containers beyond 90% capacity.[10]

Step 3: Arranging Disposal

Contact your institution's Environmental Health & Safety (EHS) office or a licensed chemical

destruction company to arrange for pickup and disposal.[4]

A potential disposal method is controlled incineration in a chemical incinerator equipped with

an afterburner and scrubber.[4]

Emergency Procedures and First Aid
In case of any exposure, seek immediate medical attention and show the Safety Data Sheet to

the responding physician.[4][5] First aiders must protect themselves from exposure.[5]
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Table 4: First Aid Measures

Exposure Route Action

Inhalation

Move the person to fresh air. If breathing has

stopped, give artificial respiration. Do not use

mouth-to-mouth resuscitation. Call a physician

immediately.[3][4][6]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of soap and water. Call a

physician immediately.[3][4][5]

Eye Contact

Rinse cautiously and thoroughly with plenty of

water for at least 15 minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing. Consult a physician immediately.[3][4]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor immediately.[3][4][6]

Accidental Release: In case of a spill, evacuate personnel to a safe area.[4] Wearing full PPE,

including respiratory protection, contain the spill. For small liquid spills, use an absorbent

material. For solid spills, dampen with alcohol before sweeping to avoid dust creation.[2]

Collect all material into a suitable, closed container for disposal.[2][4]

Safety Workflow Diagram
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Workflow for Handling 2-Methylglutaronitrile

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

Emergency Protocol

Start: Review SDS & Protocol

Verify Fume Hood Operation

Check Eyewash/Shower

Inspect All Required PPE

Don Full PPE

Proceed to Handling

Handle Chemical Inside Fume Hood

Avoid Aerosol Generation Spill or Exposure Occurs

Potential Hazard

Securely Close Container

Decontaminate Work Area

Proceed to Cleanup

Segregate Hazardous Waste
(Liquid & Solid)

Properly Remove & Dispose of PPE

Wash Hands Thoroughly

Administer First Aid Evacuate & Notify EHS

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 2-Methylglutaronitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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